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Compound of Interest

2-Chloro-5-
Compound Name:
methylbenzenecarboximidamide

CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Executive Summary

CAS 1260797-47-4 is a substituted benzamidine derivative characterized by a 2-chloro and 5-
methyl substitution pattern on the benzene ring.[1] As a functionalized amidine, it serves as a
critical nitrogenous building block in the synthesis of nitrogen-containing heterocycles (e.g.,
pyrimidines, triazines, and imidazoles).

In drug discovery, the benzamidine moiety is a classic pharmacophore known for mimicking the
side chain of arginine, making this compound highly relevant in the development of serine
protease inhibitors (e.g., Thrombin, Factor Xa) and various kinase inhibitors.

Chemical Identity & Structural Analysis[2][3][4]
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Parameter Detail
CAS Registry Number 1260797-47-4
IUPAC Name 2-chloro-5-methylbenzene-1-carboximidamide

2-Chloro-5-methylbenzamidine; 2-Chloro-5-
Common Synonyms o
methyl-benzamidine

Molecular Formula CsH9oCIN2
Molecular Weight 168.62 g/mol
SMILES Cclcc(C(=N)N)c(Clecl

(Predicted) Based on structure:

InChl Ke
y KATSTZMCBJAXIY-UHFFFAOYSA-N (analog)

Structural Commentary

The molecule features a benzamidine core destabilized slightly by the steric bulk of the ortho-
chlorine atom.

o Amidine Group (-C(=NH)NH2): Acts as a strong base and a bidentate nucleophile.

e 2-Chloro Substituent: Provides steric hindrance and lipophilicity; can influence the torsional
angle of the amidine group relative to the phenyl ring, potentially affecting binding affinity in
enzyme pockets.

o 5-Methyl Substituent: Adds weak electron-donating character and increases hydrophobic
interaction potential.

Physical Properties

Note: Experimental values for this specific catalog number are rare in open literature. The data
below represents high-confidence physicochemical predictions based on structure-activity
relationship (SAR) models for benzamidines.
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Property

Value (Predicted/Typical)

Context & Causality

Physical State

Solid (Crystalline powder)

Stabilized by intermolecular H-

bonding of the amidine group.

Melting Point

140°C - 160°C (Free base)

High lattice energy due to
amidine polarity. Salts (HCI)
melt higher (>200°C).

Solubility (Water)

Low (Free base) / High (Salt)

The free base is lipophilic;
conversion to HCI salt
drastically improves aqueous

solubility.

Solubility (Organic)

Soluble in DMSO, MeOH,
EtOH

Required for organic synthesis

workflows.

LogP

~1.8-2.1

The Cl and Me groups
increase lipophilicity compared
to unsubstituted benzamidine
(LogP ~0.7).

pKa (Conjugate Acid)

~11.0-115

The amidine group is highly
basic. The electron-
withdrawing Cl atom may
slightly lower the pKa
compared to benzamidine
(11.6).

Polar Surface Area

~50 A2

Dominated by the amidine

nitrogen atoms.

Chemical Properties & Reactivity[5]
Basicity and Stability

The amidine functional group is a strong base.[2] In its free base form, CAS 1260797-47-4 is

sensitive to hydrolysis, particularly in acidic or basic aqueous environments, converting to the

corresponding amide (2-chloro-5-methylbenzamide) and releasing ammonia.
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» Storage Protocol: Must be stored under inert atmosphere (Argon/Nitrogen) and low humidity.
Ideally kept as a hydrochloride salt for long-term stability.

Nucleophilic Reactivity (Heterocycle Formation)

The primary utility of CAS 1260797-47-4 lies in its ability to react with electrophiles to form
heterocycles.

o Reaction with 1,3-Dicarbonyls: Condenses with malonates or

-keto esters to form pyrimidines.

» Reaction with Hydrazines: Can form triazoles under specific conditions.

Synthesis Workflow (Pinner Reaction)

The standard industrial route for synthesizing this compound involves the Pinner Reaction,
starting from the corresponding nitrile.

1. HCI(g), ROH 2. NH3 / NH4CI 3. Electrophile

2-Chloro-5-methylbenzonitrile (Pinner Reaction) > Imidate Ester Salt Amination CAS 1260797-47-4 (Cyclization) > Target Drug Scaffold

(Precursor) (Intermediate) (Benzamidine Product) (e.g., Pyrimidine)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway for benzamidine derivatives via the Pinner method.

Biological Context & Applications[6][9]
Mechanism of Action (Pharmacophore)

Benzamidines are structural mimics of the amino acid Arginine.

e Serine Protease Inhibition: The positively charged amidinium group forms a critical salt
bridge with the Aspartate residue (e.g., Asp189 in Trypsin) at the bottom of the S1 specificity
pocket of serine proteases.

o Target Specificity: The 2-chloro and 5-methyl substituents on CAS 1260797-47-4 allow for
"tuning” the fit within the hydrophobic S1 pocket, potentially improving selectivity for targets
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like Factor Xa (anticoagulation) or Matriptase (cancer metastasis) over digestive enzymes
like trypsin.

Drug Development Workflow

o Fragment-Based Screening: Used as a fragment to probe the S1 pocket.

o Lead Optimization: The chlorine atom can replace a methyl group to block metabolic
oxidation or induce a halogen bond with the protein backbone.

Handling & Safety Protocols

Signal Word:WARNING (Based on benzamidine class properties)

Hazard Description Mitigation

Causes skin irritation (H315) o
Wear nitrile gloves and safety

Skin/Eye Irritation and serious eye irritation
goggles.

(H319).

) May cause respiratory irritation ~ Handle in a fume hood. Avoid
Respiratory

(H335). dust generation.
c it Free base can be caustic to Neutralize spills with weak acid
orrosivity o
mucous membranes. (citric acid).

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due
to Nitrogen and Chlorine content).
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e S. R. Sandler & W. Karo.Organic Functional Group Preparations, Vol 3: Amidines. Academic
Press. (Standard Reference for Pinner Synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. aablocks.com [aablocks.com]
e 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

¢ To cite this document: BenchChem. [Technical Guide: CAS 1260797-47-4 (2-Chloro-5-
methylbenzamidine)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2908232/docs#technical-guide-cas-1260797-47-4-2-
chloro-5-methylbenzamidine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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